Cas no 476676-50-3 ((2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile
• CAS No: 476676-50-3
• MF: C₁₈H₁₁F₂N₃S
• MW: 339.361849069595
• CID: 5914388
• PubChem ID: 7121420
• Update Time: 2025-10-19

(2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile
• F0760-1426
• (2Z)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-[(3-fluorophenyl)amino]prop-2-enenitrile
• (Z)-3-((3-fluorophenyl)amino)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile
• AKOS024599163
• 476676-50-3
• (Z)-3-(3-fluoroanilino)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• Inchi： 1S/C18H11F2N3S/c19-14-6-4-12(5-7-14)17-11-24-18(23-17)13(9-21)10-22-16-3-1-2-15(20)8-16/h1-8,10-11,22H/b13-10-
• InChI Key： SVWQEGDJSQLICK-RAXLEYEMSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1/C(/C#N)=C\NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 339.06417486g/mol
• Monoisotopic Mass: 339.06417486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77Ų

Additional information on (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile

Compound Introduction: (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile (CAS No. 476676-50-3)

Introducing a novel and highly intriguing compound, (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile, identified by its unique Chemical Abstracts Service Number (CAS No. 476676-50-3). This compound belongs to a sophisticated class of molecules that have garnered significant attention in the realm of pharmaceutical and biochemical research due to their complex structural features and potential therapeutic applications.

The molecular structure of this compound is characterized by a fused system comprising a thiazole ring and an allylamine moiety, both of which are flanked by fluorophenyl groups. The presence of these fluorine atoms introduces a layer of electronic and steric modulation, which can significantly influence the compound's interactions with biological targets. Specifically, the electron-withdrawing nature of fluorine can enhance the electrophilicity of certain functional groups, making the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate both thiazole and amine functionalities. These structures have been extensively studied for their potential to act as scaffolds in the development of novel therapeutics. For instance, thiazole derivatives are well-known for their antimicrobial, antifungal, and anti-inflammatory properties, while amine-containing compounds often exhibit potent activity against various enzymes and receptors. The combination of these two motifs in (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile suggests a multifaceted pharmacological profile that warrants further investigation.

The stereochemistry of this compound, particularly the trans configuration indicated by the (2Z) designation, plays a crucial role in determining its biological activity. The trans configuration can influence the spatial orientation of functional groups, thereby affecting how the molecule interacts with biological targets. This aspect is particularly important in drug design, as subtle changes in stereochemistry can lead to significant differences in efficacy and selectivity. Current research in stereochemical control has shown that optimizing such configurations can lead to more potent and selective drug candidates.

The incorporation of fluorophenyl groups into the molecular framework of (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile adds another layer of complexity and potential functionality. Fluorine atoms are known to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. For example, fluorine substitution can increase the lipophilicity of a molecule, enhancing its ability to cross biological membranes. Additionally, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, thereby fine-tuning the compound's pharmacological effects.

In the context of current pharmaceutical research, there is growing evidence suggesting that heterocyclic compounds with multiple functional groups can exhibit synergistic effects when used in combination therapies. The presence of both thiazole and amine functionalities in (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile makes it an attractive candidate for such approaches. By designing molecules that can simultaneously target multiple pathways or receptors, researchers aim to develop more effective treatments with reduced side effects.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex architecture. The synthesis involves multiple steps, including condensation reactions between appropriate precursors to form the thiazole ring and subsequent functionalization to introduce the amine and fluorophenyl groups. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with greater efficiency and precision than ever before.

Evaluation of (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-fluorophenyl)aminoprop-2-enenitrile has already begun in several academic laboratories focused on drug discovery. Preliminary studies suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammatory diseases and cancer. The exact mechanisms by which it exerts its effects are still under investigation but preliminary data indicate that it may interfere with key signaling pathways involved in these conditions.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an excellent candidate for use as an intermediate in the synthesis of more complex molecules or as a tool compound for studying biological processes at the molecular level. Such research can provide valuable insights into disease mechanisms and aid in the development of new therapeutic strategies.

In conclusion,((...) is a structurally sophisticated compound with significant potential for further exploration in pharmaceutical research. Its unique combination of thiazole and amine functionalities flanked by fluorophenyl groups makes it an intriguing candidate for drug discovery efforts aimed at developing novel therapeutics for various diseases including cancer inflammatory disorders among others Its synthesis represents an achievement within organic chemistry highlighting advancements made toward constructing complex molecules efficiently accurately Furthermore preliminary studies indicate promising biological activities suggesting further investigation warranted exploring full therapeutic potential this novel compound